Tert-butyl cyclopropylmethyl(methoxymethyl)carbamate

• Molecular Formula: C11H21NO3
• Molecular Weight: 215.29 g/mol
• IUPAC Name: tert-butyl N-(cyclopropylmethyl)-N-(methoxymethyl)carbamate
• InChI: InChI=1S/C11H21NO3/c1-11(2,3)15-10(13)12(8-14-4)7-9-5-6-9/h9H,5-8H2,1-4H3
• InChI Key: JNHNZPHRBJOHME-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N(CC1CC1)COC

Description

Tert-butyl cyclopropylmethyl(methoxymethyl)carbamate is a useful research compound. Its molecular formula is C11H21NO3 and its molecular weight is 215.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Tert-butyl cyclopropylmethylcarbamate (11.2 g, 65.4 mmol) was dissolved into THF (60 mL) and set to stir at −78° C. BuLi (2.5M, 28.8 mL) was then added portionwise over 10 minutes. The reaction was allowed to stir while warming to −20° C. for 10 minutes, and continued stirring at that temperature for another 10 minutes. The reaction was then recooled to −78° C. at which point chloro(methoxy)methane (5.79 g, 72.0 mmol) was added via syringe. The reaction was then allowed to stir overnight with warming. The reaction was then quenched with 1 N HCl and the organic layer separated. The aqueous layer was then extracted with DCM (2×), and the combined organic portions were dried with MgSO4, filtered and concentrated. The crude material was purified by passing through a silica plug eluting 10:1 Hex/EtOAc to give tert-butyl cyclopropylmethyl(methoxymethyl)carbamate (12.8 g, 91%) as a clear liquid.